Cas no 2169744-29-8 (ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate
• CAS No: 2169744-29-8
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 6300091
• PubChem ID: 68224939
• Update Time: 2025-06-12

ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate
• EN300-1453861
• 2169744-29-8
• SCHEMBL12257881

• Inchi： 1S/C12H13ClO2/c1-3-15-12(14)7-5-10-4-6-11(13)9(2)8-10/h4-8H,3H2,1-2H3/b7-5+
• InChI Key： QTHKRPDCSBXRHK-FNORWQNLSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)OCC)=CC=1C

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate

Chemical Profile of Ethyl (2E)-3-(4-Chloro-3-methylphenyl)prop-2-enoate (CAS No. 2169744-29-8)

Ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate, a compound with the chemical identifier CAS No. 2169744-29-8, is a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the class of esters and exhibits a unique structural framework that has garnered interest among scientists for its potential applications in various biochemical pathways.

The molecular structure of ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate consists of a prop-2-enoate moiety linked to an ethyl group, with a phenyl ring substituted at the 3-position by a methyl group and at the 4-position by a chlorine atom. This specific arrangement of functional groups imparts distinct chemical properties to the molecule, making it a candidate for further investigation in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring aromatic rings with chloro and methyl substituents. These structural motifs are often found in bioactive molecules due to their ability to interact with biological targets such as enzymes and receptors. The presence of the prop-2-enoate ester group further enhances the compound's potential for metabolic stability and bioavailability, which are critical factors in drug development.

Current research in the field of medicinal chemistry has highlighted the importance of derivatives of aromatic compounds in addressing various therapeutic challenges. Ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. The chloro-substituted phenyl ring is particularly noteworthy, as it can serve as a key interaction point with biological targets, influencing the compound's binding affinity and efficacy.

One of the most compelling aspects of ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate is its structural versatility. The compound can be further modified to create libraries of derivatives, each with unique properties that may enhance its pharmacological activity. This flexibility makes it an attractive scaffold for high-throughput screening campaigns aimed at identifying novel therapeutic agents. Researchers have employed computational methods to predict the binding modes of this compound to various protein targets, providing insights into its potential mechanisms of action.

The synthesis of ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically begins with the preparation of key intermediates such as 4-chloro-3-methylbenzaldehyde, which is then subjected to condensation reactions with appropriate alcohols to form the desired ester. Advanced techniques like palladium-catalyzed cross-coupling reactions have been utilized to improve yield and purity, ensuring that the final product meets stringent quality standards.

In vitro studies have demonstrated that ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate exhibits promising activity against certain disease models. For instance, preliminary data suggest that it may inhibit inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) that target similar pathways. The unique structural features of this compound may offer advantages over existing therapies, including improved selectivity and reduced side effects.

The role of computational chemistry in understanding the behavior of ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate cannot be overstated. Molecular modeling techniques have been employed to simulate interactions between this compound and biological targets, providing valuable insights into its binding affinity and specificity. These simulations have helped researchers refine their hypotheses about its mechanism of action and guide the design of more effective derivatives.

As our understanding of biological systems continues to evolve, so does our appreciation for the complexity of drug design. Ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate exemplifies how a single molecule can serve as a foundation for multiple therapeutic approaches. Its structural features make it amenable to modifications that can enhance its efficacy while minimizing toxicity. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in developing new treatments for human diseases.

The future prospects for ethyl (2E)-3-(4-chloro-3-methylphenyl)prop-2-enoate are bright, with ongoing research aimed at uncovering its full potential. New synthetic strategies are being explored to improve accessibility and scalability, while computational studies continue to refine our understanding of its interactions with biological targets. As these efforts progress, we can expect to see more derivatives entering preclinical development pipelines, bringing us closer to realizing their therapeutic promise.